Cas no 1806038-54-9 (Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806038-54-9
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4815111
• Update Time: 2025-09-24

Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11F4NO4/c1-2-19-9(18)3-6-7(4-12)16-5-8(17)10(6)20-11(13,14)15/h5,17H,2-4H2,1H3
• InChI Key： KRQQXXKLQHPQTM-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(=CN=1)O)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate

Recent Advances in the Study of Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806038-54-9)

Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806038-54-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound and its implications for future research and development.

The compound's structural complexity, characterized by the presence of a fluoromethyl group, a hydroxy group, and a trifluoromethoxy group on the pyridine ring, makes it a promising candidate for the design of novel bioactive molecules. Recent synthetic methodologies have improved the efficiency of its production, enabling further exploration of its biological activities. Researchers have reported successful synthesis routes that involve multi-step reactions, including fluorination and esterification, to achieve high yields and purity of the target compound.

Pharmacological studies have revealed that Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate exhibits notable activity in modulating specific biological targets. Preliminary in vitro assays suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, its fluorinated structure enhances its metabolic stability and bioavailability, which are critical factors for drug development.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the compound's interaction with biological targets. Molecular docking studies have identified key binding interactions between the compound and target proteins, providing insights into its mechanism of action. These findings are instrumental in guiding the design of derivatives with improved potency and selectivity.

Despite these promising results, challenges remain in the optimization of Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate for clinical applications. Issues such as toxicity profiles, pharmacokinetics, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Ethyl 2-(fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate represents a valuable scaffold for drug discovery, with recent research highlighting its synthetic accessibility and biological relevance. Continued investigation into its pharmacological properties and optimization strategies will be crucial for its transition from bench to bedside. This compound exemplifies the intersection of chemical innovation and therapeutic potential, underscoring the importance of interdisciplinary research in advancing medicinal chemistry.